N-(2-benzoyl-4-bromophenyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(2-benzoyl-4-bromophenyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H23BrN2O4S/c26-20-11-14-23(22(17-20)24(29)18-7-3-1-4-8-18)27-25(30)19-9-12-21(13-10-19)33(31,32)28-15-5-2-6-16-28/h1,3-4,7-14,17H,2,5-6,15-16H2,(H,27,30)
• InChI Key: IZEXUXKOVNJVLB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=C(C=C3)Br)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H23BrN2O4S
• Molecular Weight: 527.4 g/mol

Description

N-(2-benzoyl-4-bromophenyl)-4-(piperidin-1-ylsulfonyl)benzamide, also known as BBP-1, is a chemical compound that has recently gained attention in the field of scientific research. BBP-1 is a small molecule inhibitor that has been shown to have potential applications in the treatment of various diseases.

Scientific Research Applications

Synthesis and Anti-Acetylcholinesterase Activity

N-(2-benzoyl-4-bromophenyl)-4-(piperidin-1-ylsulfonyl)benzamide derivatives have been synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. Research demonstrates that certain derivatives, especially those with bulky moieties in the para position of benzamide, show significant increase in anti-AChE activity. These compounds, such as 1-benzyl-4-[2-(N-[4'-(benzylsulfonyl) benzoyl]-N-methylamino)ethyl]piperidine hydrochloride, have shown potential as potent inhibitors of acetylcholinesterase, suggesting their application in the development of antidementia agents (Sugimoto et al., 1990).

Gastrointestinal Motility Enhancement

Benzamide derivatives, including those related to N-(2-benzoyl-4-bromophenyl)-4-(piperidin-1-ylsulfonyl)benzamide, have been synthesized and shown to possess selective serotonin 4 receptor agonist properties. These compounds have been found to accelerate gastric emptying and increase the frequency of defecation, offering potential as novel prokinetic agents with reduced side effects. Such applications are crucial in addressing gastrointestinal motility disorders (Sonda et al., 2004).

Metal Complex Synthesis and Antibacterial Activity

Research into the synthesis of metal complexes with benzamide derivatives, including those structurally related to N-(2-benzoyl-4-bromophenyl)-4-(piperidin-1-ylsulfonyl)benzamide, has revealed their potential in antibacterial applications. These complexes have shown to exhibit enhanced antibacterial activities compared to free ligands, suggesting their utility in the development of new antibacterial agents (Khatiwora et al., 2013).

Synthesis and Pharmacological Properties

The synthesis of benzamide derivatives as serotonin 4 receptor agonists indicates their applicability in enhancing gastrointestinal motility. Such compounds have been shown to possess favorable pharmacological profiles, making them candidates for the development of orally active drugs for gastrointestinal disorders (Sonda et al., 2003).